Methyl[(1,1,2,2-tetrachloroethyl)sulfanyl]carbamyl chloride

• CAS No.: 50673-13-7
• Molecular Formula: C4H4Cl5NOS
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-methyl-N-(1,1,2,2-tetrachloroethylsulfanyl)carbamoyl chloride
• InChI: InChI=1S/C4H4Cl5NOS/c1-10(3(7)11)12-4(8,9)2(5)6/h2H,1H3
• InChI Key: IXACLZHTTXRJNY-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)Cl)SC(C(Cl)Cl)(Cl)Cl

Description

Methyl[(1,1,2,2-tetrachloroethyl)sulfanyl]carbamyl chloride is a useful research compound. Its molecular formula is C4H4Cl5NOS and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.1 g (0.1 mole) methylamine and 10.1 g (0.1 mole) triethylamine in 100 ml acetonitrile was added dropwise to a solution of 23.4 g (0.1 mole) 1,1,2,2-tetrachloroethylsulfenyl chloride in 200 ml acetonitrile at about 0°-5° C. Into the reaction mixture was then bubbled 9.9 g (0.1 mole) phosgene. The reaction was stirred at about 25° C for about 17 hours. The acetonitrile solvent was evaporated under reduced pressure and the residue was diluted with benzene and filtered to give a filtrate solution of N-1,1,2,2-tetrachloroethylthio N-methyl carbamoyl chloride in benzene.